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Compound of Interest

Methyl 2-chloro-6-
Compound Name:

hydroxybenzoate
CAS No.: 176750-70-2
Cat. No.: B2897460

Get Quote

Chemical Identity & Immediate Hazard Profile

Before initiating any disposal workflow, verify the substance identity to ensure compatibility with
halogenated waste streams.[1][2]

Parameter

Technical Detail

Chemical Name

Methyl 2-chloro-6-hydroxybenzoate

CAS Number

176750-70-2

Molecular Formula

CsH7CIO3

Physical State

Solid (Crystalline powder)

Primary Hazards

H315 (Skin Irritant), H319 (Eye Irritant), H335
(Respiratory Irritant)

Waste Class

Halogenated Organic (Non-RCRA Listed, but

chemically hazardous)
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CRITICAL SAFETY STOP: This compound contains a Chlorine substituent. It MUST be
segregated from non-halogenated organic waste streams. Failure to segregate halogenated
waste can result in the rejection of bulk waste shipments by disposal facilities or damage to

incinerators lacking appropriate acid-gas scrubbers.

Disposal Decision Logic (Workflow)

The following decision tree illustrates the segregation logic required for this specific compound.
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Figure 1: Decision logic for segregating Methyl 2-chloro-6-hydroxybenzoate waste streams
based on physical state.[1]

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance)

Use this for expired stocks, surplus solids, or failed synthesis cakes.[1]
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» Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is
acceptable but poses a breakage risk during transport.

» Labeling: Affix a hazardous waste tag immediately.[2]
o Constituents: Write "Methyl 2-chloro-6-hydroxybenzoate".
o Hazard Checkbox: Mark "Toxic" and "Irritant”.
o Critical Note: Clearly write "HALOGENATED" on the tag.

o Transfer: Transfer the solid using a disposable spatula. Do not generate dust; perform this
inside a chemical fume hood to mitigate inhalation risks (H335).

o Closure: Screw the cap tightly. Wipe the exterior with a damp paper towel (dispose of the
towel as contaminated debris).

Protocol B: Liquid Waste (Solutions & Mother Liquors)

Use this for reaction mixtures or HPLC effluents containing the compound.
e Segregation: Do NOT pour into the general "Organic Solvents" carboy.

o Compatibility Check: Ensure the solution does not contain strong oxidizers or reactive
metals, which could react with the halogenated ester.

e Collection: Pour into the designated "Halogenated Waste" carboy.

o Why? When halogenated compounds are incinerated, they generate hydrogen chloride
(HCI) gas.[1] Facilities must use specific incinerators equipped with caustic scrubbers to
neutralize this acid gas. Mixing this with non-halogenated waste forces the entire volume
to be treated as halogenated, significantly increasing disposal costs and environmental
impact [1].[1]

o Documentation: Log the volume and concentration on the carboy's accumulation log sheet.

Protocol C: Contaminated Debris (P-Listed vs. Trace)
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Use this for gloves, weigh boats, and paper towels.[1]

e Regulatory Distinction: Methyl 2-chloro-6-hydroxybenzoate is not a P-listed (acutely toxic)
waste under US EPA RCRA regulations [2]. Therefore, empty containers can theoretically be
triple-rinsed and discarded.[1]

e Lab Best Practice: Despite regulatory allowances, the safest protocol for research
environments is to treat all gross contamination as hazardous.

o Action: Place gloves and weigh boats into a clear polyethylene bag. Seal the bag with tape
and place it inside the solid hazardous waste drum.

Scientific Rationale & Mechanism
The "Halogen Rule" in Waste Management

The presence of the chlorine atom on the benzene ring (C-Cl bond) dictates the disposal
pathway. Unlike simple esters (e.g., Methyl Benzoate) which burn cleanly to CO2 and Hz0,
Methyl 2-chloro-6-hydroxybenzoate undergoes the following combustion reaction:

Causality of Segregation:
» Corrosion Risk: The HCI gas generated is highly corrosive to standard incinerator linings.

e Environmental Compliance: Release of HCl is strictly regulated. Dedicated halogenated
waste incinerators use a quenching step (usually sodium hydroxide spray) to convert HCI
into harmless NacCl (table salt) before exhaust release.

o Cost Control: Halogenated waste disposal typically costs 2-3x more than non-halogenated
waste.[2] Segregation minimizes the volume of the expensive stream [3].

Chemical Stability & Reactivity

The "hydroxy" (phenol) group at position 6 introduces weak acidity. While not corrosive enough
to warrant a D002 waste code (pH < 2), it can react with strong bases.[1]

e Avoid: Mixing with strong alkaline waste streams (e.g., NaOH solutions), as this will
hydrolyze the ester and deprotonate the phenol, potentially generating heat or unexpected
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solubility changes.[1]
Emergency Spill Procedures
If a spill occurs outside the fume hood:
 |solate: Evacuate the immediate area if dust is airborne.[3][4]

o PPE: Wear nitrile gloves, lab coat, and safety goggles.[1] If powder is fine/dusty, an N95 or
P100 respirator is recommended.[1]

» Neutralization: Not required for this compound.
e Cleanup:

o Solids: Do not dry sweep (creates dust). Cover with wet paper towels to dampen, then
scoop into a bag.

o Liquids: Absorb with vermiculite or a universal spill pad.

o Disposal: Label the debris bag as "Debris contaminated with Methyl 2-chloro-6-
hydroxybenzoate" and process as Solid Halogenated Waste.

References

 University of lllinois Urbana-Champaign (DRS).Halogenated Organic Liquids - Standard
Operating Procedure. [Link]

» US Environmental Protection Agency (EPA).Defining Hazardous Waste: Listed,
Characteristic and Mixed Radiological Wastes. [Link][1]

o Temple University (EHRS).Halogenated Solvents in Laboratories - Chemical Waste
Guideline. [Link][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Operational Guide: Disposal of Methyl 2-chloro-6-
hydroxybenzoate[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2897460/docs#operational-guide-disposal-of-methyl-
2-chloro-6-hydroxybenzoate-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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